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Compound of Interest

Compound Name: N-Ethyl Hexylone hydrochloride

Cat. No.: B2422576 Get Quote

N-Ethyl Hexylone Hydrochloride: A
Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
N-Ethyl Hexylone hydrochloride is a synthetic cathinone derivative that has emerged as a

compound of interest within the scientific community. This technical guide provides an in-depth

overview of its chemical and physical properties, detailed experimental protocols for its

synthesis, purification, and analysis, and an exploration of its pharmacological mechanism of

action. All quantitative data is presented in structured tables for ease of comparison, and key

processes are visualized through diagrams generated using the DOT language.

Chemical and Physical Properties
N-Ethyl Hexylone hydrochloride, with the formal name 1-(1,3-benzodioxol-5-yl)-2-

(ethylamino)-1-hexanone, monohydrochloride, is classified as a synthetic cathinone.[1][2] It is

primarily available as an analytical reference standard for research and forensic applications.[2]

The compound is a crystalline solid, typically white to off-white in appearance.[3]
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Property Value Reference

Formal Name

1-(1,3-benzodioxol-5-yl)-2-

(ethylamino)-1-hexanone,

monohydrochloride

[1][2]

CAS Number 27912-41-0 [2]

Molecular Formula C₁₅H₂₁NO₃ • HCl [1][2]

Formula Weight 299.8 g/mol [1][2]

SMILES
O=C(C(CCCC)NCC)C1=CC(O

CO2)=C2C=C1.Cl
[2]

InChI

InChI=1S/C15H21NO3.ClH/c1-

3-5-6-12(16-4-2)15(17)11-7-8-

13-14(9-11)19-10-18-13;/h7-

9,12,16H,3-6,10H2,1-2H3;1H

[2]

Physical and Chemical Characteristics
Property Value Reference

Appearance
White to off-white crystalline

solid
[3]

Melting Point
192–194°C (with

decomposition)
[1]

Purity ≥98% [2]

UV Absorbance Maxima

(λmax)
236, 282, 320 nm [2]

Storage Temperature -20°C [2]

Stability
≥ 5 years (when stored

properly)
[2]

Solubility

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b2422576
https://www.caymanchem.com/product/25315/n-ethyl-hexylone-(hydrochloride)
https://www.caymanchem.com/product/25315/n-ethyl-hexylone-(hydrochloride)
https://www.benchchem.com/product/b2422576
https://www.caymanchem.com/product/25315/n-ethyl-hexylone-(hydrochloride)
https://www.benchchem.com/product/b2422576
https://www.caymanchem.com/product/25315/n-ethyl-hexylone-(hydrochloride)
https://www.caymanchem.com/product/25315/n-ethyl-hexylone-(hydrochloride)
https://www.caymanchem.com/product/25315/n-ethyl-hexylone-(hydrochloride)
https://file.medchemexpress.com/batch_PDF/HY-129801/N-Ethyl-Hexylone-hydrochloride-COA-643666-MedChemExpress.pdf
https://www.benchchem.com/product/b2422576
https://www.caymanchem.com/product/25315/n-ethyl-hexylone-(hydrochloride)
https://www.caymanchem.com/product/25315/n-ethyl-hexylone-(hydrochloride)
https://www.caymanchem.com/product/25315/n-ethyl-hexylone-(hydrochloride)
https://www.caymanchem.com/product/25315/n-ethyl-hexylone-(hydrochloride)
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2422576?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Solubility Reference

Dimethylformamide (DMF) 2.5 mg/mL [2]

Dimethyl Sulfoxide (DMSO) 14 mg/mL [2]

Ethanol 0.25 mg/mL [2]

Methanol 1 mg/mL [2]

Phosphate-Buffered Saline

(PBS), pH 7.2
3 mg/mL [2]

Experimental Protocols
Synthesis of N-Ethyl Hexylone Hydrochloride
The synthesis of N-Ethyl Hexylone hydrochloride can be achieved through a multi-step

process starting from 1,3-benzodioxole.[1]

Step 1: Friedel-Crafts Acylation This initial step involves the acylation of 1,3-benzodioxole with

hexanoyl chloride in the presence of a Lewis acid catalyst, such as anhydrous aluminum

chloride, to form 1-(1,3-benzodioxol-5-yl)-1-hexanone.[1]

Reactants: 1,3-benzodioxole, hexanoyl chloride, anhydrous aluminum chloride.

Solvent: Dichloromethane.

Procedure:

Dissolve 1,3-benzodioxole and hexanoyl chloride in dichloromethane and cool the mixture

to 0-5°C.

Slowly add anhydrous aluminum chloride while maintaining the temperature.

Stir the reaction mixture at this temperature for several hours.

Quench the reaction with ice-water and extract the product with dichloromethane.
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Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate

under reduced pressure.

Step 2: α-Bromination The ketone intermediate is then brominated at the alpha position to yield

2-bromo-1-(1,3-benzodioxol-5-yl)-1-hexanone.[1]

Reactants: 1-(1,3-benzodioxol-5-yl)-1-hexanone, bromine.

Solvent: Acetic acid.

Procedure:

Dissolve the ketone in acetic acid.

Slowly add a solution of bromine in acetic acid to the mixture.

Stir at room temperature until the reaction is complete (monitored by TLC).

Pour the reaction mixture into water and extract the product with a suitable organic

solvent.

Wash the organic layer, dry, and concentrate.

Step 3: Ethylamine Substitution The α-bromo ketone is reacted with ethylamine to introduce the

ethylamino group, forming the N-Ethyl Hexylone free base.[1]

Reactants: 2-bromo-1-(1,3-benzodioxol-5-yl)-1-hexanone, ethylamine.

Solvent: Tetrahydrofuran (THF).

Procedure:

Dissolve the bromo-ketone in THF.

Add an excess of ethylamine to the solution.

Reflux the mixture for several hours until the reaction is complete.

Cool the mixture, filter off any solids, and concentrate the filtrate.
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Purify the crude product by column chromatography.

Step 4: Hydrochloride Salt Formation The purified free base is converted to its hydrochloride

salt.[1]

Reactants: N-Ethyl Hexylone free base, hydrochloric acid.

Solvent: Ethanol.

Procedure:

Dissolve the purified free base in ethanol.

Slowly add a solution of hydrochloric acid in ethanol.

The hydrochloride salt will precipitate out of the solution.

Collect the solid by filtration, wash with cold ethanol, and dry under vacuum.
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Starting Materials

Step 1: Friedel-Crafts Acylation Step 2: α-Bromination Step 3: Ethylamine Substitution Step 4: Salt Formation & Purification

1,3-Benzodioxole

Friedel-Crafts Acylation

Hexanoyl Chloride

1-(1,3-benzodioxol-5-yl)-1-hexanone α-Bromination 2-bromo-1-(1,3-benzodioxol-5-yl)-1-hexanone Ethylamine Substitution N-Ethyl Hexylone (free base) HCl Salt Formation N-Ethyl Hexylone HCl Purification (Recrystallization) Final Product
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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